N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine

• Molecular Formula: C10H15N5S2
• Molecular Weight: 269.4 g/mol
• IUPAC Name: 3-(1-methyltetrazol-5-yl)sulfanyl-N-(thiophen-3-ylmethyl)propan-1-amine
• InChI: InChI=1S/C10H15N5S2/c1-15-10(12-13-14-15)17-5-2-4-11-7-9-3-6-16-8-9/h3,6,8,11H,2,4-5,7H2,1H3
• InChI Key: JNDXPTLXJAWTTN-UHFFFAOYSA-N
• SMILES: CN1C(=NN=N1)SCCCNCC2=CSC=C2

Description

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine, also known as MTTSA, is a chemical compound that has been the subject of several scientific studies due to its potential applications in various fields.

Scientific Research Applications

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. In materials science, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been studied for its potential use as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been used as a reagent for the detection and quantification of various analytes.

Mechanism of Action

The mechanism of action of N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine is not fully understood, but it is thought to involve the inhibition of certain enzymes or signaling pathways. Studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can inhibit the activity of certain enzymes involved in inflammation and cancer, such as cyclooxygenase-2 and phosphodiesterase-4. N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has also been shown to modulate certain signaling pathways involved in cellular proliferation and apoptosis.
Biochemical and Physiological Effects:
N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can inhibit the proliferation and migration of cancer cells and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can reduce inflammation and oxidative stress in animal models of various diseases, including arthritis and colitis.

Advantages and Limitations for Lab Experiments

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine has several advantages for use in lab experiments, including its relatively simple synthesis method, its high purity, and its stability under various conditions. However, N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine, including its potential use as a drug candidate for the treatment of various diseases, its potential use as a building block for the synthesis of novel materials, and its potential use as a reagent for the detection and quantification of various analytes. Additionally, further studies are needed to fully understand the mechanism of action of N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine and to optimize its pharmacological properties.

Synthesis Methods

N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine can be synthesized through a multi-step process involving the use of various reagents and solvents. One common method for synthesizing N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine involves the reaction of 3-thienylmethylamine with 1-methyl-1H-tetrazole-5-thiol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-bromopropylamine hydrobromide to yield N-{3-[(1-methyl-1H-tetraazol-5-yl)sulfanyl]propyl}-N-(3-thienylmethyl)amine.